3-(bromomethyl)-3-methylcyclobutan-1-one
Overview
Description
3-(bromomethyl)-3-methylcyclobutan-1-one is a useful research compound. Its molecular formula is C6H9BrO and its molecular weight is 177. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-3-methylcyclobutan-1-one involves the bromination of 3-methylcyclobutanone followed by the reaction of the resulting bromoketone with formaldehyde.", "Starting Materials": [ "3-methylcyclobutanone", "Bromine", "Formaldehyde", "Acetic acid", "Sodium acetate", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Bromination of 3-methylcyclobutanone", "In a round-bottom flask, add 3-methylcyclobutanone (1.0 g, 9.0 mmol), bromine (1.2 mL, 23.4 mmol), acetic acid (2.0 mL), and sodium acetate (1.5 g, 18.0 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Workup", "Add water (10 mL) to the reaction mixture and extract with dichloromethane (3 x 10 mL). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 3: Reaction with formaldehyde", "In a round-bottom flask, add the crude product from step 2 (0.5 g, 1.8 mmol), formaldehyde (0.2 mL, 2.6 mmol), and sodium hydroxide (0.2 g, 5.0 mmol) in water (5 mL). Stir the mixture at room temperature for 2 hours.", "Step 4: Workup", "Acidify the reaction mixture with hydrochloric acid and extract with dichloromethane (3 x 10 mL). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product, 3-(bromomethyl)-3-methylcyclobutan-1-one (0.3 g, 60% yield)." ] } | |
CAS No. |
2613382-13-9 |
Molecular Formula |
C6H9BrO |
Molecular Weight |
177 |
Purity |
95 |
Origin of Product |
United States |
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